Cas no 948592-96-9 ((2-methyl-1H-indol-4-yl)boronic acid)

• Product Name: (2-methyl-1H-indol-4-yl)boronic acid
• CAS No: 948592-96-9
• MF: C₉H₁₀BNO₂
• MW: 174.992202281952
• MDL: MFCD22573131
• CID: 4660958
• Update Time: 2025-06-13

(2-methyl-1H-indol-4-yl)boronic acid Chemical and Physical Properties

Names and Identifiers

• (2-METHYL-1H-INDOL-4-YL)BORONIC ACID
• Boronic acid, B-(2-methyl-1H-indol-4-yl)-
• 2-Methyl-1h-indole-4-boronic acid
• (2-methyl-1H-indol-4-yl)boronic acid

• MDL： MFCD22573131
• Inchi： 1S/C9H10BNO2/c1-6-5-7-8(10(12)13)3-2-4-9(7)11-6/h2-5,11-13H,1H3
• InChI Key： KXGGOWBPTLOYNR-UHFFFAOYSA-N
• SMILES： B(C1=CC=CC2=C1C=C(C)N2)(O)O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1

Additional information on (2-methyl-1H-indol-4-yl)boronic acid

Introduction to (2-methyl-1H-indol-4-yl)boronic Acid (CAS No. 948592-96-9)

(2-methyl-1H-indol-4-yl)boronic acid is a specialized organoboron compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science. With the CAS number 948592-96-9, this compound serves as a crucial intermediate in the synthesis of various biologically active molecules. Its unique structural properties, characterized by a boronic acid functional group attached to a methyl-substituted indole ring, make it a valuable building block for drug discovery and development.

The indole core of (2-methyl-1H-indol-4-yl)boronic acid is a well-known pharmacophore in medicinal chemistry, contributing to its potential applications in the design of novel therapeutic agents. Boronic acids, in general, are widely recognized for their ability to participate in various organic transformations, including Suzuki-Miyaura cross-coupling reactions, which are pivotal in constructing complex molecular architectures. This reactivity makes (2-methyl-1H-indol-4-yl)boronic acid an indispensable tool for synthetic chemists.

In recent years, there has been a surge in research focused on the development of boron-containing compounds for therapeutic purposes. The boronic acid moiety has been extensively studied for its role in targeted drug delivery systems and as a component of anticancer agents. For instance, research published in Advanced Synthesis & Catalysis highlights the use of boronic acids in the synthesis of protease inhibitors, which are critical in treating diseases such as HIV and cancer. The presence of a methyl group at the 2-position of the indole ring in (2-methyl-1H-indol-4-yl)boronic acid enhances its electronic properties, making it more versatile in such applications.

The synthesis of (2-methyl-1H-indol-4-yl)boronic acid typically involves multi-step organic reactions, starting from readily available indole derivatives. The introduction of the boronic acid group at the 4-position of the indole ring is achieved through lithiation-borylation sequences, which are both efficient and high-yielding. These synthetic routes have been optimized to ensure scalability and purity, making them suitable for industrial applications. A detailed study published in Journal of Organic Chemistry provides insights into the mechanistic aspects of these reactions, underscoring the importance of understanding reaction pathways for improving yields and minimizing byproducts.

The pharmaceutical industry has shown particular interest in derivatives of (2-methyl-1H-indol-4-yl)boronic acid due to their potential therapeutic effects. For example, researchers at pharmaceutical companies have explored its utility in developing kinase inhibitors, which are used to target specific enzymes involved in disease pathways. The indole ring's ability to interact with biological targets makes it an attractive scaffold for drug design. Additionally, the boronic acid group can be further functionalized to introduce additional pharmacological properties, enhancing the compound's versatility.

In materials science, (2-methyl-1H-indol-4-yl)boronic acid has found applications in the synthesis of organic electronic materials. Its ability to participate in cross-coupling reactions allows for the construction of complex polymers and small molecules with desirable electronic properties. These materials are used in various applications, including organic light-emitting diodes (OLEDs), photovoltaic cells, and sensors. A recent review article in Nature Materials discusses the role of boron-containing compounds in advancing organic electronics, highlighting the significance of (2-methyl-1H-indol-4-yl)boronic acid as a key intermediate.

The safety and handling of (2-methyl-1H-indol-4-yl)boronic acid are crucial considerations for researchers and industrial chemists. While it is not classified as a hazardous substance under standard regulations, proper storage conditions must be maintained to prevent degradation. The compound should be stored in a cool, dry place away from direct sunlight and moisture. Personal protective equipment (PPE), such as gloves and safety goggles, should be worn when handling this compound to minimize exposure risks.

The environmental impact of using (2-methyl-1H-indol-4-yl)boronic acid is another important aspect that needs to be addressed. Efforts have been made to develop green chemistry approaches for its synthesis and application, aiming to reduce waste and minimize environmental footprint. For instance, solvent-free reactions and catalytic methods have been explored to improve sustainability. These approaches align with global initiatives aimed at promoting green chemistry practices across industries.

In conclusion, (2-methyl-1H-indol-4-yll)boronic acid (CAS No. 948592-96) is a multifaceted compound with significant potential in pharmaceuticals and materials science. Its unique structural features enable diverse applications ranging from drug development to advanced electronic materials. As research continues to uncover new uses for this compound, its importance is expected to grow further, driving innovation across multiple scientific disciplines.